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Compound of Interest |

2,2-
Compound Name: Dimethylcyclopropanecarboxylic
acid

Cat. No.: B3025571

\ J

An In-Depth Technical Guide to 2,2-Dimethylcyclopropanecarboxylic Acid

Introduction

2,2-Dimethylcyclopropanecarboxylic acid is a versatile synthetic building block
characterized by a strained, three-membered carbocyclic ring attached to a carboxylic acid
functional group. This unique structural arrangement imparts distinct physical and chemical
properties that are leveraged in various fields, most notably in the development of
pharmaceuticals and agrochemicals.[1] Its derivatives are crucial components of pyrethroid
insecticides and important pharmaceutical agents, such as Cilastatin, an inhibitor of
dehydropeptidase-l used in combination with the antibiotic imipenem.[2] This guide provides a
comprehensive overview of its core properties, reactivity, synthesis, and key experimental
protocols for its characterization.

Molecular Identity and Structure
The fundamental identity of a chemical compound is rooted in its structure and nomenclature.
e |[UPAC Name: 2,2-dimethylcyclopropane-1-carboxylic acid[3]

e CAS Numbers:
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o Racemic mixture: 75885-59-5[3][4][5]

o (S)-(+)-enantiomer: 14590-53-5[1][6][7]
e Molecular Formula: CeH1002[1][3][6][7]
e Molecular Weight: 114.14 g/mol [1][3][6][7]

The molecule consists of a cyclopropane ring substituted with two methyl groups at the C2
position and a carboxylic acid group at the C1 position. The presence of a chiral center at C1
means the acid exists as a pair of enantiomers, (R)-(-) and (S)-(+), as well as the racemic
mixture.

Caption: 2D structure of 2,2-Dimethylcyclopropanecarboxylic acid.

Physical Properties

The physical properties of 2,2-Dimethylcyclopropanecarboxylic acid can vary depending on
whether it is the racemic mixture or a specific enantiomer. The (S)-(+)-enantiomer is frequently
described as a liquid, while the racemic mixture is a solid at room temperature.
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Property Value Source(s)

Colorless to pale yellow liquid
Appearance ) ] [1][4]18]
or white crystalline powder

_ _ 103-103.5 °C (for racemic
Melting Point ) [519]
mixture)

N ) 100 °C at 12 mmHg; 184.2 °C
Boiling Point [1][10]
at 760 mmHg

Density ~0.99 g/mL [1][11]

Sparingly soluble in
chloroform, slightly soluble in
- ethyl acetate and methanol.
Solubility _ _ [4]5][°1112]
Soluble in other organic
solvents like ethanol and

dimethylformamide.

pKa 4.99 £ 0.22 (Predicted) [5]

Refractive Index (n20D) ~1.44 [1]

+122°to +136° (c=1in
Optical Rotation ([a]20D) Methanol) for (S)-(+)- [1]

enantiomer

Chemical Reactivity and Synthetic Utility

The chemical behavior of 2,2-Dimethylcyclopropanecarboxylic acid is dominated by two key
structural features: the carboxylic acid group and the strained cyclopropane ring.

o Carboxylic Acid Reactivity: The carboxyl group undergoes typical reactions of carboxylic
acids. These include deprotonation to form a carboxylate salt, Fischer esterification with
alcohols under acidic catalysis, and conversion to amides via an acid chloride intermediate.
These reactions are fundamental to its role as a synthetic intermediate. For instance, its
conversion to (S)-(+)-2,2-dimethylcyclopropanecarboxamide is a key step in the synthesis of
Cilastatin.[2]
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o Cyclopropane Ring Stability: The cyclopropane ring is notably stable under many reaction
conditions. The gem-dimethyl group at the C2 position provides steric hindrance that further
protects the ring from nucleophilic attack. While highly strained rings can undergo ring-
opening reactions, this typically requires harsh conditions (e.g., strong acids, high
temperatures, or specific catalysts) that are not encountered in its common synthetic
transformations. This stability is crucial, as it allows the cyclopropane moiety to be carried
through multi-step syntheses to be incorporated into the final target molecule.

Representative Reaction: Fischer Esterification

The esterification of 2,2-Dimethylcyclopropanecarboxylic acid with an alcohol (e.g., ethanol)
in the presence of an acid catalyst is a cornerstone reaction for creating derivatives used in
agrochemicals.

+ CHsCH20H (Ethanol)

H* (catalyst)

2,2-Dimethylcyclopropanecarboxylic Acid » Ethyl 2,2-dimethylcyclopropanecarboxylate

+ H20

Click to download full resolution via product page
Caption: Fischer esterification of the parent acid.

Synthesis Overview

A common laboratory and industrial synthesis of 2,2-Dimethylcyclopropanecarboxylic acid
involves a multi-step process that builds the core structure.
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'
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i

Hydrolysis
(e.g., with NaOH, then HsO")

2,2-Dimethylcyclopropanecarboxylic Acid

Click to download full resolution via product page
Caption: A common synthetic route to the target molecule.[2]

This pathway begins with an readily available starting material and proceeds through standard
organic transformations.[2] The key cyclopropanation step forms the strained three-membered
ring.[2] For producing specific enantiomers, a chiral resolution step, often involving
diastereomeric salt formation with a chiral amine, or an asymmetric synthesis approach is
employed.[2]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3025571?utm_src=pdf-body-img
https://www.researchgate.net/publication/286500259_Synthesis_and_chiral_resolution_of_22-dimethylcyclopropane_carboxylic_acid
https://www.researchgate.net/publication/286500259_Synthesis_and_chiral_resolution_of_22-dimethylcyclopropane_carboxylic_acid
https://www.researchgate.net/publication/286500259_Synthesis_and_chiral_resolution_of_22-dimethylcyclopropane_carboxylic_acid
https://www.researchgate.net/publication/286500259_Synthesis_and_chiral_resolution_of_22-dimethylcyclopropane_carboxylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Melting Point Determination

Objective: To accurately determine the melting point range of solid (racemic) 2,2-
Dimethylcyclopropanecarboxylic acid as a criterion for purity. Pure crystalline compounds
exhibit a sharp melting point range (typically <1°C), whereas impurities lead to a depressed
and broader melting range.[13]

Materials:

Sample of 2,2-Dimethylcyclopropanecarboxylic acid

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass

Methodology:

e Sample Preparation:

o Ensure the sample is completely dry. If necessary, dry under vacuum.

o Place a small amount of the crystalline solid onto a clean, dry watch glass.

o Use a spatula to crush the solid into a fine powder. This ensures uniform packing and heat
transfer.[14]

e Loading the Capillary Tube:

o Press the open end of a capillary tube into the powdered sample. A small amount of solid
will enter the tube.

o Invert the tube and tap it gently on a hard surface to cause the solid to fall to the bottom.
[15]
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o Alternatively, drop the tube, sealed-end down, through a long glass tube onto the
benchtop to compact the sample.[15]

o Repeat until the sample is packed to a height of 2-3 mm. Insufficient packing can lead to
inaccurate readings.[15]

e Measurement:

o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Rapid Determination (Optional but Recommended): If the approximate melting point is
unknown, heat the sample rapidly (10-20 °C/minute) to find a rough melting range. Allow
the apparatus to cool before the precise measurement.[15]

o Precise Determination: Set the apparatus to heat at a medium rate until the temperature is
about 20 °C below the expected melting point (103 °C).[15]

o Reduce the heating rate to a slow 1-2 °C per minute. A slow rate is critical for an accurate
reading.

o Observe the sample closely through the magnifying eyepiece.
» Data Recording:
o Record the temperature (T1) at which the first droplet of liquid appears.[15]

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.

o The melting point is reported as the range T1 - T2. For a pure sample, this should be
narrow (e.g., 103-103.5 °C).[9]

e Post-Analysis:
o Turn off the apparatus and allow it to cool.

o Dispose of the used capillary tube in the designated glass waste container. Do not reuse a
capillary tube, as the crystal structure of the re-solidified sample may have changed.[15]
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Safety and Handling

According to its Material Safety Data Sheet (MSDS), 2,2-Dimethylcyclopropanecarboxylic
acid is classified as a hazardous substance.

e Hazards: Causes skin irritation and may cause respiratory irritation.[12] It is corrosive and
can cause severe skin burns and eye damage.[12]

e Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[12]

» Storage: Store in a cool, well-ventilated place. It is often stored under refrigeration.[5][9]

o Fire: It is a combustible liquid with a flash point of approximately 83 °C.[12] Use dry
chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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